Fluostatin D

• Molecular Formula: C22H18O7
• Molecular Weight: 394.4 g/mol
• IUPAC Name: [(3R,4S,6S)-10,13-dihydroxy-6-methyl-7,18-dioxo-5-oxapentacyclo[9.7.0.02,8.04,6.012,17]octadeca-1,8,10,12(17),13,15-hexaen-3-yl] 2-methylpropanoate
• InChI: InChI=1S/C22H18O7/c1-8(2)21(27)28-18-14-10(19(26)22(3)20(18)29-22)7-12(24)15-13-9(17(25)16(14)15)5-4-6-11(13)23/h4-8,18,20,23-24H,1-3H3/t18-,20+,22-/m1/s1
• InChI Key: UIKYAUSFWRLFDK-KAGYGMCKSA-N
• Isomeric SMILES: CC(C)C(=O)O[C@H]1[C@H]2[C@](O2)(C(=O)C3=CC(=C4C5=C(C=CC=C5O)C(=O)C4=C13)O)C
• Canonical SMILES: CC(C)C(=O)OC1C2C(O2)(C(=O)C3=CC(=C4C5=C(C=CC=C5O)C(=O)C4=C13)O)C
• synonyms: fluostatin D

Description

Fluostatin D is a natural product found in Streptomyces coelicolor, Streptomyces albidoflavus, and Streptomyces with data available.

Scientific Research Applications

Antimicrobial and Cytotoxic Activities

Fluostatin D, a compound isolated from the culture of Micromonospora rosaria SCSIO N160, has shown notable antimicrobial activities. Studies have found that it, along with other fluostatins, exhibits good antimicrobial activities against Staphylococcus aureus, with notable minimum inhibitory concentration (MIC) values. Moreover, fluostatin D and its related compounds have also demonstrated significant in vitro cytotoxic activities towards certain cell lines, suggesting potential applications in cancer research and therapy (Zhang et al., 2012).

Biosynthesis and Bioactive Compounds

Fluostatin D's biosynthesis has been a subject of interest in scientific research. Studies involving the biosynthesis gene cluster for fluostatins have led to the identification of new compounds through gene knockouts and biochemical characterizations. This research has contributed to the understanding of fluostatin biosynthesis pathways and the discovery of new bioactive compounds with potential applications in medical and pharmaceutical fields (Yang et al., 2015).

Structural Diversity and Chemical Analysis

The structure and chemical properties of fluostatin D and related compounds have been extensively studied. X-ray crystallographic studies and electronic circular dichroism calculations have been used to confirm structures and assign absolute configurations. These investigations provide insights into the structural diversity and chemical characteristics of fluostatins, which are essential for understanding their biological activities and potential therapeutic applications (Zhang et al., 2012).

Pharmacological Implications

Research has also explored the pharmacological implications of fluostatin D and related compounds. The discovery and characterization of new fluostatins have implications for drug discovery, particularly in areas like antimicrobial resistance and cancer therapy. These studies contribute to the expanding knowledge of natural products and their potential as novel therapeutic agents (Baur et al., 2006).